4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide

• Molecular Formula: C16H25NO3S
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide
• InChI: InChI=1S/C16H25NO3S/c1-11-7-5-6-8-14(11)17-21(18,19)16-10-12(2)15(20-4)9-13(16)3/h9-11,14,17H,5-8H2,1-4H3
• InChI Key: OAYJQXZCKCQEOY-UHFFFAOYSA-N
• SMILES: CC1CCCCC1NS(=O)(=O)C2=CC(=C(C=C2C)OC)C

Description

4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is commonly referred to as "MDL-72222.

Mechanism of Action

The mechanism of action of 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide involves its binding to the active site of CAIX, which is an enzyme that plays a critical role in regulating pH balance in cancer cells. By inhibiting CAIX, 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide disrupts the pH balance in cancer cells, leading to decreased tumor growth and increased sensitivity to chemotherapy.
Biochemical and Physiological Effects:
Studies have shown that 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide has a selective inhibitory effect on CAIX, with minimal effects on other carbonic anhydrase isoforms. This selectivity is important in reducing potential side effects associated with the use of non-selective carbonic anhydrase inhibitors. Additionally, 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide has been shown to decrease tumor growth and increase sensitivity to chemotherapy in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide in lab experiments is its selectivity for CAIX, which allows for targeted inhibition of this enzyme. However, one limitation is the potential for off-target effects, which may occur at higher concentrations of the compound. Additionally, the synthesis of 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide can be challenging and may require specialized equipment and expertise.

Future Directions

Future research on 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide may focus on its potential use as a therapeutic agent in the treatment of various types of cancer. Additionally, further studies may investigate the use of this compound in combination with other chemotherapeutic agents to enhance its efficacy. Other potential areas of research may include the development of more efficient synthesis methods for 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide and the identification of potential off-target effects at higher concentrations of the compound.
Conclusion:
In conclusion, 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide is a chemical compound that has shown potential therapeutic applications in various fields of research. Its selective inhibitory effect on CAIX makes it a promising candidate for the treatment of various types of cancer. However, further research is needed to fully understand the mechanism of action and potential off-target effects of this compound.

Synthesis Methods

The synthesis of 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide involves the reaction of 2-methylcyclohexylamine with 4-methoxy-2,5-dimethylbenzenesulfonyl chloride. This reaction takes place in the presence of a base such as pyridine or triethylamine. The resulting product is then purified using column chromatography to obtain pure 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide.

Scientific Research Applications

4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide has been studied for its potential therapeutic applications in various fields of research. One of the primary areas of research is its use as a selective inhibitor of carbonic anhydrase IX (CAIX), which is overexpressed in various types of cancer cells. Studies have shown that inhibition of CAIX using 4-methoxy-2,5-dimethyl-N-(2-methylcyclohexyl)benzenesulfonamide can lead to decreased tumor growth and increased sensitivity to chemotherapy.